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Compound of Interest

Methyl 5-bromo-2-hydroxy-3-
Compound Name:
nitrobenzoate

CAS No.: 91983-31-2

Cat. No.: B1349150

Get Quote

\ J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical properties of
Methyl 5-bromo-2-hydroxy-3-nitrobenzoate, a key chemical intermediate. The information is
presented to support research and development activities where this compound is utilized.

Core Physical Properties

The fundamental physical characteristics of Methyl 5-bromo-2-hydroxy-3-nitrobenzoate are
summarized in the table below. These properties are essential for its handling, characterization,
and application in synthetic chemistry.
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Property Value Source
CAS Number 91983-31-2 [11[2]
Molecular Formula CsHeBrNOs [1]
Molecular Weight 276.0409 g/mol [1]
Appearance Solid [1]
Purity 97% [1]
Melting Point Data not available

Boiling Point Data not available

o Data not available in common
Solubility Went
solvents

Experimental Protocols

While specific experimental protocols for the determination of the physical properties of Methyl
5-bromo-2-hydroxy-3-nitrobenzoate are not detailed in the available literature, the following
sections describe standard methodologies for measuring such properties for solid organic
compounds.

Melting Point Determination

The melting point of a solid organic compound is a crucial indicator of its purity. A sharp melting
range typically suggests a high-purity substance, whereas a broad melting range often
indicates the presence of impurities.

General Procedure:

o Sample Preparation: A small amount of the finely powdered, dry compound is packed into a
capillary tube to a height of 2-3 mm.

e Apparatus Setup: The capillary tube is placed in a melting point apparatus, which consists of
a heated block and a thermometer or a digital temperature sensor.
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Heating: The sample is heated at a steady and slow rate, typically 1-2 °C per minute,
especially near the expected melting point.

Observation: The temperature at which the first drop of liquid appears is recorded as the
beginning of the melting range. The temperature at which the entire sample becomes a clear
liquid is recorded as the end of the melting range.

Solubility Determination

Determining the solubility of a compound in various solvents is essential for purification,

reaction setup, and formulation.

General Procedure:

Sample Preparation: A small, accurately weighed amount of the solid (e.g., 10 mg) is placed
into a test tube.

Solvent Addition: A known volume of the solvent (e.g., 1 mL) is added to the test tube.

Mixing: The mixture is agitated or stirred vigorously to promote dissolution. Gentle heating
may be applied if the compound is expected to have higher solubility at elevated
temperatures.

Observation: The solubility is observed and can be qualitatively described as soluble,
partially soluble, or insoluble. For quantitative analysis, the process is repeated with
increasing amounts of the solid until saturation is reached, or with increasing volumes of the
solvent to dissolve the initial amount of solid.

Synthetic Workflow Example

Methyl 5-bromo-2-hydroxy-3-nitrobenzoate serves as a valuable starting material in organic

synthesis. The following diagram illustrates a typical experimental workflow for the reduction of

the nitro group to an amine, a common transformation for this class of compounds.[3]

© 2026 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b1349150/docs?utm_src=pdf-body#technical-guide-physical-properties-of-methyl-5-bromo-2-hydroxy-3-nitrobenzoate
https://www.chemicalbook.com/synthesis/methyl-3-amino-5-bromo-2-hydroxybenzoate-95.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1349150?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Start: Methyl 5-bromo-2-hydroxy-3-nitrobenzoate
(138.02 g, 0.5 mol)

Y

Add Methanol (1000 mL)
and Activated Iron Powder (112 g, 2 mol)

Y

[ Heat to a gentle reflux j

Y

Slowly add saturated
Ammonium Chloride solution (80 g, 1.5 mol)

A

[ Maintain reflux for 3 hours ]

A

[ Monitor reaction by TLC j

A

[ Cool to room temperature ]

Y

Add Diatomaceous Earth (200 g)
and filter

A

[ Wash solid residue with hot Methanol ]

Y

Combine filtrates and evaporate solvent
under reduced pressure

A

Purify by flash chromatography
(80-100 mesh silica gel)

Product: Methyl 3-amino-5-bromo-2-hydroxybenzoate
(Yield: 78%)

Click to download full resolution via product page

Caption: Synthesis of Methyl 3-amino-5-bromo-2-hydroxybenzoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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